N1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H15N3O6/c1-10-7-13(19-25-10)18-15(21)14(20)17-9-16(22,11-4-6-23-8-11)12-3-2-5-24-12/h2-8,22H,9H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key: BYJSNQYAOKNVGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol
• CAS No.: 2034259-52-2

Description

N1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C16H15N3O6 and its molecular weight is 345.311. The purity is usually 95%.
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Scientific Research Applications

Energetic Materials Synthesis

The compound is related to research focusing on the synthesis of insensitive energetic materials. By exploring the chemistry of furan and isoxazole derivatives, researchers have developed compounds with moderate thermal stabilities and insensitivity towards impact and friction. These materials are considered superior to traditional explosives like TNT, indicating potential applications in the development of safer energetic materials (Yu et al., 2017).

Inhibition of NQO2 for Chemotherapy and Malaria Treatment

Further research into furan and isoxazole derivatives has revealed their potential as inhibitors of NQO2 (NRH: quinone oxidoreductase 2), an enzyme of interest in cancer chemotherapy and malaria treatment. Analogues of furan-amidines, including those incorporating isoxazole, have been evaluated, highlighting the therapeutic possibilities of these compounds in medical research (Alnabulsi et al., 2018).

Antidepressant and Antianxiety Activities

In another study, novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine were synthesized and evaluated for their antidepressant and antianxiety activities. This work exemplifies the exploration of furan and isoxazole derivatives for developing new therapeutic agents (Kumar et al., 2017).

Vasodilator Action of Furoxans

Furoxans, related to the oxadiazole family, have been studied for their vasodilator action, demonstrating the potential for developing new treatments for cardiovascular diseases. These compounds act as prodrugs, increasing levels of cyclic GMP via the formation of nitric oxide upon reaction with thiols, showcasing another avenue of biomedical research related to furan and isoxazole derivatives (Feelisch et al., 1992).

Catalysis in Organic Synthesis

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a compound related to the query, has shown efficacy in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, facilitating the synthesis of a broad range of (hetero)aryl amines. This highlights the compound's role in advancing organic synthetic methodologies, contributing to the preparation of pharmaceutically important building blocks (Bhunia et al., 2017).